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Compound of Interest

Methyl 1-methyl-1H-indole-4-
Compound Name:
carboxylate

Cat. No.: B170263

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Methyl 1-
methyl-1H-indole-4-carboxylate (CAS No. 1444-12-8). The information is compiled from
available chemical supplier data and general safety protocols for related indole compounds.
Users should always consult the specific Safety Data Sheet (SDS) provided by their supplier for
comprehensive safety information.

Chemical and Physical Properties

The known properties of Methyl 1-methyl-1H-indole-4-carboxylate are summarized in the
table below. This data is essential for proper handling, storage, and experimental planning.
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Property Value Reference
CAS Number 1444-12-8 [1]
Molecular Formula C11H11:NO2 [1112][31[4]
Molecular Weight 189.21 g/mol [1][5]
Appearance White powder [2][3]

Purity Typically >95% to >98% [2][3]

Expected to be soluble in
- organic solvents (e.qg.,
Solubility : [6]
alcohols, ethers) and insoluble

in water.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Methyl 1-methyl-1H-indole-4-
carboxylate.

Parameter Recommendation Reference

Store at room temperature for
short-term use. For long-term
storage, refrigeration is
Storage Temperature ) [21[315]1[7]
recommended. Some suppliers
utilize cold-chain

transportation.

_ Keep in a tightly closed, light-
Container . _ [3]
resistant container.

Store under a dry, inert

atmosphere if possible to
Atmosphere )

prevent degradation from

moisture and oxidation.

. _ Avoid strong oxidizing agents
Incompatible Materials
and strong bases.
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Experimental Protocols

Protocol 1: General Handling and Personal Protective
Equipment (PPE)

This protocol outlines the essential safety measures for handling Methyl 1-methyl-1H-indole-
4-carboxylate in a laboratory setting.

Objective: To ensure the safe handling of the compound, minimizing exposure risk.

Materials:

Methyl 1-methyl-1H-indole-4-carboxylate
 Nitrile gloves

o Safety goggles or face shield

o Laboratory coat

e Chemical fume hood

e Spatula and weighing paper/boat

o Appropriate solvent (e.g., DMSO, ethanol)

Sealed container for waste

Procedure:

o Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean
and uncluttered. Have all necessary equipment and materials readily available.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory
coat, nitrile gloves, and safety goggles.

» Weighing and Aliquoting:
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o Perform all weighing and handling of the solid compound within a certified chemical fume
hood to avoid inhalation of any dust particles.

o Use a clean spatula to transfer the desired amount of the powder to a weighing paper or
boat.

o Avoid generating dust. If the compound is a fine powder, handle it with extra care.

e Dissolution:

o To prepare a solution, add the desired solvent to the vessel containing the weighed
compound.

o Cap the vessel and mix by vortexing or sonicating until the solid is fully dissolved.
e Post-Handling:
o Clean the spatula and work area thoroughly after use.

o Dispose of contaminated weighing paper, gloves, and other disposable materials in a
designated, sealed waste container.

o Wash hands thoroughly with soap and water after handling is complete.

Protocol 2: Storage of Stock Solutions

This protocol describes the recommended procedure for storing solutions of Methyl 1-methyl-
1H-indole-4-carboxylate.

Objective: To maintain the stability and integrity of the compound in solution for future use.
Materials:

e Stock solution of Methyl 1-methyl-1H-indole-4-carboxylate

o Amber glass vials or other light-protecting containers with tight-fitting caps

o Parafilm or other sealing film
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e -20°C or -80°C freezer

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in appropriate vials.

e Sealing: Securely cap the vials. For long-term storage, wrap the cap-vial interface with
parafilm to prevent solvent evaporation and contamination.

o Labeling: Clearly label each vial with the compound name, concentration, solvent, and date
of preparation.

o Storage: Store the aliquoted vials in a freezer at -20°C or -80°C. Protect from light by using
amber vials or by placing the vials in a light-blocking storage box.

e Usage: When needed, remove a single aliquot from the freezer and allow it to thaw to room
temperature before opening to prevent condensation from entering the solution.

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of
Methyl 1-methyl-1H-indole-4-carboxylate.
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Workflow for Safe Handling and Storage of Methyl 1-methyl-1H-indole-4-carboxylate

Start: Receive Compound

A4
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(Lab Coat, Goggles, Gloves)

Work in a Chemical Fume Hood

Handling Solid

Weigh Solid Compound

Prepare Stock Solution

Store Solid in Tightly
Closed Container at RT/Refrigerated

Handling Solution

Aliquot Stock Solution

Store Aliquots at -20°C or -80°C
(Protect from Light)

4

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical workflow for handling and storing Methyl 1-methyl-1H-indole-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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